Cas no 1243085-32-6 (7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1243085-32-6
• MF: C₂₂H₁₈ClFN₄OS
• MW: 440.920925617218
• CID: 5435039
• Update Time: 2025-06-09

7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C22H18ClFN4OS/c23-18-4-2-1-3-16(18)17-13-30-20-19(17)25-22(26-21(20)29)28-11-9-27(10-12-28)15-7-5-14(24)6-8-15/h1-8,13H,9-12H2,(H,25,26,29)
• InChI Key： IBVRVTZIOLXWDD-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=C(F)C=C3)CC2)NC(=O)C2SC=C(C3=CC=CC=C3Cl)C=2N=1

Additional information on 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Analysis of 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS 1243085-32-6)

The compound 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS 1243085-32-6) is a structurally complex heterocyclic molecule that has garnered significant interest in pharmaceutical and medicinal chemistry research. This thienopyrimidinone derivative features a unique combination of a chlorophenyl group at the 7-position and a fluorophenylpiperazine moiety at the 2-position, making it a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in targeting central nervous system (CNS) disorders and GPCR modulation, which are currently hot topics in neuropharmacology.

In recent years, the scientific community has shown growing interest in piperazine-containing compounds due to their versatile pharmacological profiles. The presence of both chloro and fluoro substituents in this molecule enhances its lipophilicity and metabolic stability, key factors in drug development. Computational studies suggest that this compound may interact with dopamine receptors and serotonin transporters, aligning with current research trends in neuropsychiatric drug discovery. These properties make it a valuable candidate for investigating novel treatments for conditions where neurotransmitter imbalance plays a crucial role.

The synthetic route to 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one typically involves multi-step organic transformations, including cyclocondensation reactions and nucleophilic aromatic substitutions. Pharmaceutical chemists are particularly interested in optimizing its synthesis for better yield and purity, as these factors directly impact its potential therapeutic applications. Recent publications have highlighted its structural similarity to known kinase inhibitors, sparking investigations into its possible anti-proliferative effects in certain cellular models.

From a drug design perspective, the thieno[3,2-d]pyrimidine core of this compound offers excellent opportunities for structure-activity relationship (SAR) studies. Medicinal chemists are exploring various modifications to this scaffold to enhance its bioavailability and target selectivity. The compound's logP and polar surface area suggest it may have favorable blood-brain barrier permeability, a critical factor for CNS-targeting drugs. These characteristics align with current pharmaceutical industry priorities in developing next-generation neurotherapeutics with improved safety profiles.

Analytical characterization of CAS 1243085-32-6 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. Quality control protocols emphasize the importance of monitoring isomeric purity and residual solvents, especially for potential pharmaceutical applications. Recent advancements in high-throughput screening technologies have facilitated more efficient evaluation of this compound's biological activities, contributing to the growing body of knowledge about its pharmacological potential.

The pharmaceutical industry's current focus on personalized medicine and targeted therapies has increased demand for specialized compounds like 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one. Its unique structural features make it a valuable tool for investigating molecular recognition processes and receptor-ligand interactions. As research continues, scientists are particularly interested in exploring its potential polypharmacology effects and possible applications in multi-target drug design strategies.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) studies of this compound are ongoing, with particular attention to its metabolic stability and toxicity profile. These investigations are crucial for understanding its potential as a lead compound in drug development programs. The presence of both halogen atoms in its structure presents interesting challenges and opportunities for metabolic engineering and prodrug design approaches.

In the context of current drug repurposing trends, researchers are examining whether CAS 1243085-32-6 might show activity against emerging therapeutic targets. Its structural complexity and the presence of multiple pharmacophores make it a compelling subject for virtual screening campaigns and molecular docking studies. These computational approaches, combined with experimental validation, may reveal novel applications for this compound beyond its initially investigated indications.

The patent landscape surrounding thienopyrimidine derivatives suggests growing commercial interest in this chemical class. While 7-(2-chlorophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one itself may not yet be clinically approved, its structural features appear in several patented pharmaceutical compositions. This highlights its potential value as a chemical probe or intermediate in the development of new therapeutic agents targeting various disease pathways.

Future research directions for this compound likely include more detailed in vivo studies to evaluate its pharmacokinetic properties and therapeutic index. The scientific community is particularly interested in exploring its potential synergistic effects with existing medications and its behavior in various biological matrices. As precision medicine continues to evolve, compounds with such specific structural features may play increasingly important roles in developing tailored therapeutic solutions for complex medical conditions.